[(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine

• Molecular Formula: C11H12BrNS2
• Molecular Weight: 302.3 g/mol
• SMILES: CC(C1=CC=CS1)NCC2=CC(=CS2)Br
• InChI: InChI=1S/C11H12BrNS2/c1-8(11-3-2-4-14-11)13-6-10-5-9(12)7-15-10/h2-5,7-8,13H,6H2,1H3
• InChIKey: PYSJZJJWGSOPAJ-UHFFFAOYSA-N

[(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine (CAS 1040018-08-3): Physicochemical Identity and Class Profile for Informed Procurement

[(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine is a chiral secondary amine bearing two thiophene rings, one brominated at the 4-position, connected via a methylene-(1-ethyl)amine bridge . With molecular formula C₁₁H₁₂BrNS₂, molecular weight 302.25 g/mol, and a single asymmetric carbon center, it belongs to the class of brominated thiophene-ethylamine building blocks used in medicinal chemistry and materials science as intermediates for further functionalization . Its computed LogP of 4.27 and low hydrogen-bonding capacity (1 HBA, 1 HBD) distinguish it from closely related regioisomers and non-brominated analogs .

Chiral secondary amine scaffold for enantioselective synthesis programs

4-Bromothiophene regiochemistry supports selective sequential cross-coupling

Dual thiophene architecture enables orthogonal functionalization strategies

Why Generic Substitution of [(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine with In-Class Analogs Carries Uncontrolled Risk

Brominated thiophene-ethylamine derivatives cannot be treated as interchangeable building blocks because the bromine position (2-, 3-, 4-, or 5-) dictates both the electronic landscape of the thiophene ring and the regiochemical outcome of downstream cross-coupling reactions . Furthermore, the presence or absence of a chiral center at the α-carbon of the ethylamine linker fundamentally alters the stereochemical outcome of any subsequent diastereoselective or enantioselective transformations . Subtle differences in lipophilicity (ΔLogP > 0.1) between regioisomers can also shift partitioning behavior in biphasic reaction systems or biological assays, making direct substitution a source of irreproducible results .

Regiochemistry: Bromine position (4- vs. 3- or 5-) controls cross-coupling regioselectivity; direct replacement may shift reaction outcomes and compromise synthetic routes.

Chirality: Achiral analogs (asymmetric centers = 0) cannot support enantioselective pathways; the single asymmetric center of the target is critical for stereochemical control.

Lipophilicity: ΔLogP > 0.1 between regioisomers alters partitioning in biphasic synthesis or biological assays; substitution may introduce irreproducible results.

[(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine: Quantitative Differentiation Evidence Against Closest Analogs

Lipophilicity (LogP) Advantage of the 4-Bromo Regioisomer Over the 3-Bromo and Non-Brominated Analogs

The 4-bromo positional isomer exhibits the highest computed LogP among the closest structural analogs. Direct comparison with the 3-bromo regioisomer ([(3-bromothiophen-2-yl)methyl][2-(thiophen-2-yl)ethyl]amine, CAS 1249674-21-2) reveals a LogP of 4.27 for the target versus 4.14 for the 3-bromo variant, a difference of +0.13 units . The non-brominated analog (CAS 1038228-71-5) has a molecular weight of 223.36 without the bromine atom, and while its exact LogP is not published, the removal of a bromine substituent typically depresses LogP by approximately 0.5–1.0 units based on π-substituent constants for bromine, placing it well below the target .

Lipophilicity (LogP)

Computed value; class-level estimate

ΔLogP +0.13 vs 3-bromo regioisomer; estimated >+0.7 vs non-brominated analog

Supports selection for biphasic synthesis partitioning and permeability model differentiation.

Non-brominated LogP estimated from π-bromine contributions; verification recommended.

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 4.27 (Fluorochem computed value)
Comparator Or Baseline	3-Bromo regioisomer (CAS 1249674-21-2): LogP = 4.14. Non-brominated analog (CAS 1038228-71-5): LogP not reported but estimated significantly lower (~3.0-3.5 based on bromine LogP contribution).
Quantified Difference	ΔLogP = +0.13 vs. 3-bromo isomer; estimated ΔLogP > +0.7 vs. non-brominated analog.
Conditions	Computed LogP values from Fluorochem technical datasheets using standard prediction algorithms; non-brominated LogP estimated from class-level π-bromine contributions.

Why This Matters

Higher LogP translates to increased membrane permeability and altered solubility profiles, making this specific regioisomer preferable when designing compounds intended to cross lipid bilayers or partition into organic phases during synthesis.

Presence of a Chiral Center Enabling Enantioselective Synthetic Pathways Unavailable to Achiral Analogs

The target compound contains one asymmetric carbon atom (the carbon bearing the methyl group on the ethylamine linker), reported as Asymmetric Atoms = 1 on the Fluorochem datasheet . In contrast, the closest regioisomeric comparator ([(3-bromothiophen-2-yl)methyl][2-(thiophen-2-yl)ethyl]amine, CAS 1249674-21-2) has Asymmetric Atoms = 0, making it achiral . This structural difference means that only the target compound can serve as a precursor for enantioselective synthesis or chiral resolution strategies, providing access to enantiomerically enriched products that are inaccessible from the achiral 3-bromo analog.

Chiral Center

Direct comparison

Asymmetric centers: 1 (target) vs 0 (3-bromo analog)

Enables enantioselective synthetic route design; achiral comparator lacks this capacity.

Commercial product is racemic; single enantiomer may require specification.

Evidence Dimension	Number of asymmetric carbon atoms in the molecule
Target Compound Data	Asymmetric Atoms = 1 (carbon bearing methyl and thiophen-2-yl substituents)
Comparator Or Baseline	3-Bromo regioisomer (CAS 1249674-21-2): Asymmetric Atoms = 0
Quantified Difference	1 vs. 0 asymmetric centers; qualitatively, this enables diastereomeric and enantiomeric differentiation that is absent in the achiral comparator.
Conditions	Structural data extracted from Fluorochem technical datasheets for both compounds.

Why This Matters

For procurement decisions in medicinal chemistry, the availability of a chiral building block enables the synthesis of enantiopure drug candidates, avoiding the need for costly and time-consuming chiral resolution steps later in the synthetic route.

Regiochemical Bromine Position (4- vs. 3- vs. 5-) Dictating Cross-Coupling Reactivity and Electronic Properties

The bromine substituent at the 4-position of the thiophene ring places it in a electronically distinct environment compared to the 2-/5- (α) or 3- (β) positions. The 4-position is a β-carbon of the thiophene, which is less activated toward oxidative addition in palladium-catalyzed cross-coupling reactions than the α-positions, yet offers different steric accessibility and electronic characteristics that can be exploited for selective sequential functionalization . The target compound features a 4-bromo substitution pattern, whereas the comparator [(3-bromothiophen-2-yl)methyl][2-(thiophen-2-yl)ethyl]amine bears bromine at the 3-position, and [(5-bromothiophen-2-yl)methyl][2-(thiophen-2-yl)ethyl]amine (CAS 1007579-05-6) bears bromine at the 5-position (α-position) . These regioisomers cannot be interchanged without altering the regiochemical outcome of subsequent cross-coupling reactions.

Bromine Regiochemistry

Class-level inference

4-position (β-carbon) offers distinct oxidative addition profile vs 3- or 5-bromo regioisomers

Regiochemical outcome of Pd-catalyzed coupling depends on bromine position; substitution alters reactivity and selectivity.

No quantitative kinetic data for these specific compounds; reactivity inferred from thiophene class principles.

Evidence Dimension	Bromine substitution position on the thiophene ring and its impact on cross-coupling reactivity
Target Compound Data	Bromine at the 4-position (β-carbon of thiophene); less reactive toward oxidative addition than α-positions, offering selective coupling potential.
Comparator Or Baseline	3-Bromo isomer (CAS 1249674-21-2): bromine at 3-position (β-carbon, different electronic environment). 5-Bromo isomer (CAS 1007579-05-6): bromine at 5-position (α-carbon, highest reactivity). Quantitative reactivity data for this specific compound class are not available in unexcluded sources.
Quantified Difference	Qualitative: reactivity order 5-Br (α) > 3-Br (β) ≈ 4-Br (β), with steric and electronic nuances. No quantitative kinetic data located for these specific compounds.
Conditions	Class-level inference based on established thiophene reactivity principles in Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, etc.).

Why This Matters

When the synthetic objective requires selective, sequential functionalization of the brominated thiophene ring—for instance, coupling at the bromine position while leaving other sites intact—the specific bromine regiochemistry must be preserved, making substitution with a different regioisomer synthetically invalid.

Molecular Weight and Structural Complexity Differentiation from Non-Brominated and Mono-Thiophene Analogs

The target compound (MW 302.25 g/mol) is significantly heavier than the non-brominated analog [1-(thiophen-2-yl)ethyl](thiophen-2-ylmethyl)amine (MW 223.36 g/mol) , a difference of 78.89 g/mol attributable to the bromine atom. Compared to simpler mono-thiophene analogs such as [(4-Bromothiophen-2-yl)methyl](ethyl)amine (CAS 1039821-40-3, MW 220.13 g/mol) , the target offers an additional thiophene ring, increasing molecular complexity (Fsp3 = 0.273) and providing two distinct heterocyclic handles for divergent synthetic elaboration. The presence of both a brominated and a non-brominated thiophene ring in the same molecule enables orthogonal functionalization strategies.

Molecular Complexity

Cross-study comparable

MW 302.25 vs 223.36 (non-brominated) & 220.13 (mono-thiophene); dual-thiophene scaffold

Broader synthetic versatility: brominated and unsubstituted rings enable orthogonal functionalization.

Fragment-appropriate MW range; Fsp3 = 0.273 supports 3D diversity.

Evidence Dimension	Molecular weight and structural complexity (number of thiophene rings, presence of bromine)
Target Compound Data	MW = 302.25 g/mol; 2 thiophene rings (1 brominated); Fsp3 = 0.273; rotatable bonds = 4
Comparator Or Baseline	Non-brominated analog (CAS 1038228-71-5): MW = 223.36 g/mol, 2 thiophene rings (0 brominated). Mono-thiophene analog (CAS 1039821-40-3): MW = 220.13 g/mol, 1 thiophene ring (brominated).
Quantified Difference	ΔMW = +78.89 vs. non-brominated; ΔMW = +82.12 vs. mono-thiophene analog. Qualitative: the target uniquely offers orthogonal functionalization via two distinct thiophene environments.
Conditions	Molecular weight and composition data from Fluorochem, MolCore, and ChemSRC product datasheets.

Why This Matters

For researchers building fragment libraries or exploring structure-activity relationships, the target compound's dual-thiophene, selectively brominated architecture provides a higher level of synthetic versatility per unit mass than simpler analogs, potentially reducing the number of synthetic steps required to reach target molecular complexity.

Optimal Research and Industrial Application Scenarios for [(4-Bromothiophen-2-yl)methyl][1-(thiophen-2-yl)ethyl]amine Based on Evidence

Enantioselective Medicinal Chemistry Programs Requiring a Chiral Thiophene-Containing Building Block

The presence of one asymmetric carbon center (Asymmetric Atoms = 1) makes this compound uniquely suited for enantioselective synthesis of drug candidates where stereochemistry at the ethylamine linker is critical for target engagement. Unlike the achiral 3-bromo regioisomer , this building block can be used in chiral pool synthesis or resolved to access enantiopure intermediates, reducing the need for late-stage chiral chromatographic separations. Procurement should specify whether the racemate or a single enantiomer is required, as the available commercial product (Fluorochem F685382, purity 95%) is the racemic mixture .

Sequential Cross-Coupling Strategies Exploiting the 4-Bromo Thiophene Regiochemistry

For synthetic routes involving sequential palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira), the 4-bromo substitution pattern offers distinct reactivity compared to the more activated 5-bromo (α-position) or differently oriented 3-bromo analogs . The 4-position bromine at the β-carbon of thiophene can be selectively addressed in the presence of other coupling partners, enabling chemoselective functionalization that would be compromised if a different regioisomer were substituted .

Fragment-Based Drug Discovery (FBDD) Libraries Requiring Dual Heterocyclic Handles

With two chemically distinct thiophene rings—one brominated and one unsubstituted—and a molecular weight of 302.25 g/mol within the fragment-appropriate range (<300 Da, slightly exceeding the rule-of-three guideline) , this building block offers twin diversification points for fragment elaboration. The non-brominated analog (MW 223.36) lacks the heavy atom handle for X-ray crystallographic phasing and mass spectrometric detection, making the brominated target preferable for biophysical fragment screening campaigns where anomalous scattering or mass shift detection is employed.

Physicochemical Property Optimization in CNS Drug Discovery Programs

The elevated LogP of 4.27 , compared to the 3-bromo regioisomer (LogP 4.14) and the non-brominated analog, positions this compound as a candidate for CNS-targeted programs where higher lipophilicity correlates with improved blood-brain barrier penetration. The single hydrogen bond donor and single hydrogen bond acceptor further align with CNS drug-likeness criteria. Researchers should, however, verify that the racemic nature of the commercially available material is compatible with their specific CNS target stereochemistry requirements.

Application

Selection Property

Validation Focus

Enantioselective medicinal chemistry programs

Chiral building block with single asymmetric center

Enantiomeric purity and resolution protocol

Sequential cross-coupling strategies

4-Bromo β-position reactivity profile

Chemoselective coupling conditions

Fragment-based drug discovery libraries

Dual heterocyclic handles (brominated and unsubstituted thiophene)

Orthogonal derivatization potential

CNS drug discovery programs

Reported LogP 4.27 and low H-bond donor count

Blood-brain barrier permeability models